Cas no 61772-96-1 (Pyrrolidine, 2-ethyl-5-heptyl-)

Pyrrolidine, 2-ethyl-5-heptyl- structure
61772-96-1 structure
Product Name:Pyrrolidine, 2-ethyl-5-heptyl-
CAS No:61772-96-1
MF:C13H27N
MW:197.360183954239
CID:466668
PubChem ID:12289853
Update Time:2025-04-19

Pyrrolidine, 2-ethyl-5-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 2-ethyl-5-heptyl-
    • 2-ethyl-5-heptylpyrrolidine
    • DTXSID80484829
    • 2-ethyl-5-heptyl-pyrrolidine
    • 61772-96-1
    • Inchi: 1S/C13H27N/c1-3-5-6-7-8-9-13-11-10-12(4-2)14-13/h12-14H,3-11H2,1-2H3
    • InChI Key: FDMPRHCJRYHIBI-UHFFFAOYSA-N
    • SMILES: N1C(CC)CCC1CCCCCCC

Computed Properties

  • Exact Mass: 197.21451
  • Monoisotopic Mass: 197.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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